- Intensification of cyclohexanone purification stage from impurities in caprolactam production using phase transfer catalysis, Russian Journal of Applied Chemistry, 2014, 87(7), 899-903
Cas no 108-87-2 (Methylcyclohexane)
Methylcyclohexane,Organic compounds,Mild toxicity,Skin contact can cause redness\desiccation\Chapped\Ulceration and other phenomena.Mainly used as solvent\Reference materials for chromatographic analysis,And as a standard for calibrating thermometers,Also used in organic synthesis.Used as rubber\coating(Including correction fluid)\Solvent for varnish\Oil extraction solvent, etc.Store in a cool place\Ventilated warehouse.Keep away from fire\heat source.The storage temperature should not exceed30℃.Keep container sealed.Should be consistent withOxidizing agentSeparate storage,Do not mix storage.Explosion proof lighting\Ventilation facilities.
Methylcyclohexane structure
Methylcyclohexane
108-87-2
C7H14
98.19
MFCD00001497
35528
Methylcyclohexane Properties
Names and Identifiers
-
- Methylcyclohexane
- Methylcyclohexane-d14
- Methylcyclohexane [for Spectrophotometry]
- Methylcyclohexane [for HPLC Solvent]
- METHYL CYCLOHEXANE GC STANDARD
- Methylcyclohexaneneat
- Cyclohexylmethane
- Hexahydrotoluene
- Hexahydroxytoluene
- Metylocykloheksan
- NSC 9391
- Sextone B
- Toluene hexahydride
- Toluene, hexahydro-
- Toluenehexahydride
- UN 2296
- Methylcyclohexane in dimethyl sulfoxide
- MCH
- Methylcyclohex
- heptanaphthene
- Thiolite HAT 1
- hexahydro-toluen
- hexahydrodoluene
- Cyclohxylmethane
- methyl-cyclohexan
- sextoneb
- Hexahydrotoluene,99%, SuperDry, Water≤50 ppm (by K.F.)
- Hexahydrotoluene, 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
- +Expand
-
- MFCD00001497
- UAEPNZWRGJTJPN-UHFFFAOYSA-N
- 1S/C7H14/c1-7-5-3-2-4-6-7/h7H,2-6H2,1H3
- CC1CCCCC1
- 505972
Computed Properties
- 98.10962
- 0
- 0
- 0
- 7
- 42
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
Experimental Properties
- 2.58660
- 0
- 6047
- n20/D 1.422(lit.)
- 0.1 g/L (20 ºC)
- 100°C
- -127°C(lit.)
- 37 mmHg ( 20 °C)
83.2 mmHg ( 37.7 °C) - Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
- 3537
- 0.014g/l
- Colorless transparent liquid with aromatic fragrance. [1]
- Stable. Very flammable. Incompatible with strong oxidizing agents.
- Insoluble in water, soluble in ethanol, diethyl ether, acetone, benzene, petroleum ether, carbon tetrachloride, etc. [15]
- Sensitive to humidity
- 0.77 g/mL at 25 °C(lit.)
Methylcyclohexane Price
Methylcyclohexane Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 157 - 158 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 40 bar, 200 °C
1.2 Solvents: Water ; 200 °C → rt
1.2 Solvents: Water ; 200 °C → rt
Reference
- Palladium-Catalyzed Reductive Insertion of Alcohols into Aryl Ether Bonds, Angewandte Chemie, 2018, 57(14), 3747-3751
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) , Molybdenum phosphide (MoP) , Silica Gel 60 ; 2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
,
ChemCatChem,
2022,
14(18),
Methylcyclohexane Raw materials
Methylcyclohexane Preparation Products
- Methylcyclohexane (108-87-2)
- Cyclohexanol (108-93-0)
- pentane-1,5-diol (111-29-5)
- 2,3-dimethyl-1,3-pentadiene (1113-56-0)
- Pentanoic acid, hexylester (1117-59-5)
- 2-Heptene, (2E)- (14686-13-6)
- trans-3-Heptene (14686-14-7)
- Cyclohexyl valerate (1551-43-5)
- cyclohexyl butyrate (1551-44-6)
- trans-1,3-Dimethylcyclopentane (~70%) (1759-58-6)
- 2-Hexene, 3-methyl- (17618-77-8)
- 1-Butyl 6-hexyl hexanedioate (177738-29-3)
- 6-oxo-6-(pentyloxy)hexanoic acid (17961-10-3)
- Pentanedioic acid, monohexyl ester (20642-00-6)
- 1-Ethyl-1-cyclopentene (2146-38-5)
- Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- (2532-58-3)
- 1'-Hydroxy-[1,1'-bi(cyclohexan)]-2-one (28746-99-8)
- Cyclopentane (287-92-3)
- 2,4-Hexadiene,2-methyl- (28823-41-8)
- 5-Methyl-1-hexene (3524-73-0)
- Cyclohexane,1,1'-oxybis- (4645-15-2)
- 1,3-Cyclohexanediol (504-01-8)
- amyl caproate (540-07-8)
- Cyclopentanecarboxylic acid, cyclohexyl ester (54808-55-8)
- Pentanedioic acid, monocyclohexyl ester (54812-71-4)
- [1,1'-BICYCLOHEXYL]-2,3'-DIONE (55265-34-4)
- 4-methylcyclohexan-1-ol (589-91-3)
- Cyclohexyl Propionate (6222-35-1)
- Cyclohexyl hexanoate (6243-10-3)
- 1,6-Hexanediol (629-11-8)
- (Z)-2-Heptene (6443-92-1)
- 2-(cyclohex-1-en-1-yl)cyclohexan-1-ol (65181-96-6)
- 3,5-dimethylcyclopentene (7459-71-4)
- (3Z)-3-Heptene (7642-10-6)
- 2-Pentene, 3-ethyl- (816-79-5)
- 1-Methoxy-4-methylcyclohexane (90200-72-9)
- [1,1′-Bicyclohexyl]-1,2-diol (92789-32-7)
- cyclohex-2-en-1-one (930-68-7)
- Cyclohexane-1,2-diol (931-17-9)
- Pentyl cyclopentanecarboxylate (959026-72-3)
- Cyclopentanol (96-41-3)
- Butanedioic acid,1,4-dicyclohexyl ester (965-40-2)
Methylcyclohexane Suppliers
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Methylcyclohexane Related Literature
-
1. Photophysics of derivatives of all-trans-1,6-diphenyl-1,3,5-hexatriene (DPH). Part 1.—Model involving fluorescence from S2 and S1 excited statesPeter C. Alford,T. Frank Palmer J. Chem. Soc. Faraday Trans. 2 1983 79 433
-
2. Vapour phase oxidation of hydrocarbonsF. H. Garner,D. S. Petty Trans. Faraday Soc. 1951 47 877
-
3. Studies by electron spin resonance of radicals produced in the photolysis of alkyl peroxides and hydroperoxidesW. J. Maguire,R. C. Pink Trans. Faraday Soc. 1967 63 1097
-
S. Said New J. Chem. 2018 42 14517
-
5. The relaxational behaviour of methyl cyclohexane demonstrated by ultrasonic measurements on solutions in polar and non-polar solventsD. N. Hall Trans. Faraday Soc. 1959 55 1319
-
Louise S. Natrajan,Alexander J. Blake,Claire Wilson,Julia A. Weinstein,Polly L. Arnold 3-symmetric tris(ligand) complexes of Sm(iii) Y(iii) and Eu(iii) with sulfur-bridged binaphtholate ligands. Louise S. Natrajan Alexander J. Blake Claire Wilson Julia A. Weinstein Polly L. Arnold Dalton Trans. 2004 3748
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Mingxia Liu,Xin Hui,Xin Xue,Yuzhen Lin,Chong-Wen Zhou Phys. Chem. Chem. Phys. 2023 25 10795
-
Klara J. Jonasson,Alexey V. Polukeev,Ola F. Wendt RSC Adv. 2015 5 15534
-
E. F. G. Herington Trans. Faraday Soc. 1944 40 481
-
Brian Brocklehurst Faraday Discuss. Chem. Soc. 1977 63 96
Recommended suppliers
Amadis Chemical Company Limited
(CAS:108-87-2)Methylcyclohexane
99%
25l
223